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Compound Name: §5J000291942

Cat. No.: B2752707

For Researchers, Scientists, and Drug Development Professionals

Introduction

S$J000291942, also known as a ventromorphin, is a small molecule activator of the canonical
Bone Morphogenetic Protein (BMP) signaling pathway.[1][2] BMPs are a group of growth
factors that play crucial roles in the development, homeostasis, and repair of various tissues,
most notably bone.[1][2] SJ000291942 activates this pathway by inducing the phosphorylation
of SMAD1/5/8, key intracellular transducers of the BMP signal.[3] This document provides a
summary of the available information on the administration of $S3000291942 in preclinical
models, including its mechanism of action, in vitro and in vivo formulation protocols, and
potential research applications.

Mechanism of Action

S$J000291942 functions as a potent activator of the BMP signaling cascade. The binding of
BMP ligands to their receptors on the cell surface initiates a signaling cascade that leads to the
phosphorylation of receptor-regulated SMADs (R-SMADSs), specifically SMAD1, SMADS5, and
SMADS8. These phosphorylated R-SMADs then form a complex with the common mediator
SMADA4, which translocates to the nucleus to regulate the transcription of target genes involved
in cellular processes such as differentiation, proliferation, and apoptosis. In vitro studies have
demonstrated that SJ000291942 induces the phosphorylation of SMAD1/5/8 in C33A-2D2 cells
within 30 minutes of treatment, with peak activity observed at 1 hour.

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b2752707?utm_src=pdf-interest
https://www.benchchem.com/product/b2752707?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC5676454/
https://pubmed.ncbi.nlm.nih.gov/28787124/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5676454/
https://pubmed.ncbi.nlm.nih.gov/28787124/
https://www.benchchem.com/product/b2752707?utm_src=pdf-body
https://www.medchemexpress.com/SJ000291942.html
https://www.benchchem.com/product/b2752707?utm_src=pdf-body
https://www.benchchem.com/product/b2752707?utm_src=pdf-body
https://www.benchchem.com/product/b2752707?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2752707?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Intracellular Space

Extracellular Space

SR Activates CVGEEE TR | Phosphorylates
(Type 1 &11)

p-SMAD1/5/8 + SMAD4 Translocates to

Complex

Nucleus

Regulates Gene T )

p-SMAD1/5/8

Preparation

Formulate SJ000291942 Select Animal Model
(Aqueous or Oil-based) (e.g., bone defect model)

AN 7
< 7
)\{leinistrf?{n

Administer SJ000291942
(e.g., local or systemic)

/ Analysis \
Y

Efficacy Assessment Pharmacokinetics/
(e.g., imaging, histology) Pharmacodynamics

Toxicology Assessment

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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